
Physicochemical Profiling of 3,4-Diethyl-3,4-
dinitrohexane: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3,4-Diethyl-3,4-dinitrohexane

CAS No.: 117132-55-5

Cat. No.: B14291967

Get Quote

Executive Summary & Chemical Identity
3,4-Diethyl-3,4-dinitrohexane (CAS: 117132-55-5) is a highly substituted nitroalkane dimer

characterized by significant steric strain and a weak central carbon-carbon (C–C) bond.[1][2]

Structurally, it is the dimer of the 3-nitropentane radical. Its utility lies primarily in its ability to

undergo homolytic cleavage at moderate temperatures, making it a valuable radical initiator

and a model compound for studying bond dissociation energies (BDE) in energetic materials.
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Property Detail

IUPAC Name 3,4-Diethyl-3,4-dinitrohexane

Common Reference Dimer of 3-nitropentane; DEDNH

CAS Registry Number 117132-55-5

Molecular Formula

Molecular Weight 232.28 g/mol

SMILES CCC(CC)(C(CC)(CC)[O-])[O-]

Structure Class Vicinal Dinitroalkane; Tertiary Nitro Compound

Physicochemical Properties
The physicochemical profile of 3,4-Diethyl-3,4-dinitrohexane is dominated by the repulsive

interactions between the two bulky tertiary nitro groups.

Quantitative Data Profile
Note: Specific experimental values for the diethyl variant are sparse in open literature; values

marked with () are predicted based on the homologous series (e.g., 3,4-dimethyl-3,4-

dinitrohexane).*
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Parameter Value / Range Context

Physical State Solid / Low-melting Solid
Crystalline nature expected

due to symmetry.

Melting Point ~50–70 °C (Predicted*)
Comparable to dimethyl

analog (58.5 °C).

Boiling Point Decomposes
Thermal instability precludes

standard boiling.

Density ~1.15 – 1.20 g/cm³
High density typical of

polynitroaliphatics.

LogP (Octanol/Water) ~3.5 – 4.0
Highly lipophilic; insoluble in

water.

Bond Dissociation Energy (C–

C)
~40–45 kcal/mol

Extremely weak central bond

(Standard C–C is ~85

kcal/mol).

Solubility High
Soluble in DCM, Acetone,

Ether, Toluene.

Structural Analysis
The molecule possesses a

or

symmetry depending on the conformer. The central C3–C4 bond is elongated due to the
electron-withdrawing nature of the nitro groups and the steric repulsion between the four ethyl
groups. This "pre-activated" state is responsible for its reactivity.

Synthesis Protocol: Oxidative Coupling
The most reliable synthesis of 3,4-Diethyl-3,4-dinitrohexane is the oxidative dimerization of

the 3-nitropentane anion (nitronate). This process mimics the biological oxidative stress

mechanisms often studied in drug development (radical coupling).

Reagents
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Precursor: 3-Nitropentane.[1][3][4]

Base: Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) (20% aq. solution).

Oxidant: Potassium Ferricyanide (

) or Ammonium Persulfate (

).

Solvent: Water/Dichloromethane biphasic system or Ethanol/Water.

Step-by-Step Methodology
Nitronate Formation: Dissolve 3-nitropentane (1.0 eq) in a cooled (0°C) solution of NaOH

(1.1 eq). Stir for 30 minutes to ensure complete deprotonation, forming the soluble sodium

nitronate salt.

Checkpoint: The solution should turn yellow/orange, indicating nitronate formation.

Oxidative Coupling: Add the oxidant solution (e.g.,

, 1.1 eq) dropwise to the nitronate solution while maintaining the temperature below 10°C.

Mechanism:[5][6][7] The oxidant removes one electron from the nitronate anion,

generating the neutral 3-nitropentyl radical. Two radicals instantly recombine to form the

dimer.

Workup: The product will precipitate or oil out of the aqueous phase. Extract with

Dichloromethane (

). Wash the organic layer with water and brine.

Purification: Dry over anhydrous

and concentrate in vacuo at low temperature (<30°C) to avoid decomposition. Recrystallize
from cold ethanol or hexane.

Synthesis Workflow Diagram
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Caption: Oxidative coupling pathway transforming 3-nitropentane into its dimer via a radical

mechanism.

Stability & Reactivity: The Homolysis Mechanism
The defining characteristic of 3,4-Diethyl-3,4-dinitrohexane is the weakness of the central C–

C bond. This property is critical for its application as a radical initiator.

Thermal Decomposition
Upon heating (typically >80°C), the molecule undergoes homolytic cleavage.

The resulting tertiary nitroalkyl radicals are stable enough to initiate polymerization or react with
radical scavengers, but too sterically hindered to easily recombine, shifting the equilibrium
toward dissociation at elevated temperatures.

Reactivity Profile
Radical Initiation: Acts as a source of carbon-centered radicals.

Elimination: Under basic conditions, it may undergo elimination of

to form nitro-olefins, though the dimer structure resists this more than the monomer.

Reduction: Can be reduced to the corresponding diamine (3,4-diethyl-3,4-diaminohexane)

using

/Raney Nickel, a potential precursor for sterically hindered polyamides.

Homolysis Pathway Diagram
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Caption: Thermal homolysis mechanism generating reactive nitroalkyl radicals.

Applications & Safety
Applications

Radical Initiator: Used in the polymerization of styrene and acrylates where controlled radical

release is required.

Energetic Plasticizer: Investigated as an additive in solid propellants to modify burn rates,

though its thermal stability limits high-temperature use.

Mechanistic Probe: Used in physical organic chemistry to determine the "Cage Effect" in

solvent viscosity studies.

Safety & Toxicology[9][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14291967/docs?utm_src=pdf-body-img#physicochemical-profiling-of-3-4-diethyl-3-4-dinitrohexane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14291967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Explosion Hazard: Like all polynitro compounds, it possesses intrinsic energy. While less

sensitive than TNT, it should be treated as a potential explosive.[8] Do not heat in a closed

system.

Toxicity: Nitroalkanes are generally toxic. Absorption through skin is possible. Standard PPE

(gloves, goggles, fume hood) is mandatory.

Storage: Store below 20°C to prevent slow thermal decomposition and pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cas 1188-11-0,Diethyl ketone oxime | lookchem [lookchem.com]

2. 3,4-diethyl-3,4-dinitrohexane - CAS号 117132-55-5 - 摩熵化学 [molaid.com]

3. lookchem.com [lookchem.com]

4. Page loading... [guidechem.com]

5. researchgate.net [researchgate.net]

6. Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series
- PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://imemg.org/wp-content/uploads/2019/11/22236-Paper-Synthesis-Formulation-and-Testing-of-34DNP-1.pdf
https://www.benchchem.com/product/b14291967/docs?utm_src=pdf-body#physicochemical-profiling-of-3-4-diethyl-3-4-dinitrohexane-a-technical-guide
https://www.lookchem.com/casno1188-11-0.html
https://www.molaid.com/MS_1784066
https://www.lookchem.com/casno1188-11-0.html
https://www.guidechem.com/supply/es/551-88-2.html
https://www.benchchem.com/product/b14291967?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/casno1188-11-0.html
https://www.molaid.com/MS_1784066
https://www.lookchem.com/casno1188-11-0.html
https://www.guidechem.com/supply/es/551-88-2.html
https://www.researchgate.net/publication/262862615_Three-component_synthesis_of_34-dihydroisoquinoline_derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC8190813/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8190813/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14291967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. investigacion.unirioja.es [investigacion.unirioja.es]

8. imemg.org [imemg.org]

To cite this document: BenchChem. [Physicochemical Profiling of 3,4-Diethyl-3,4-
dinitrohexane: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14291967/docs#physicochemical-profiling-of-3-4-
diethyl-3-4-dinitrohexane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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